BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to Lalioside: Structure,
Properties, and Biological Significance

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Lalioside

Cat. No.: B1674333

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lalioside is a naturally occurring phenolic glycoside with a growing body of research interest.
This technical guide provides a comprehensive overview of its chemical structure,
physicochemical properties, and known biological activities. Detailed experimental
methodologies for its isolation and characterization are presented, alongside a summary of key
guantitative data. This document aims to serve as a foundational resource for researchers and
professionals in the fields of natural product chemistry, pharmacology, and drug development.

Chemical Structure and Properties

Lalioside is chemically defined as 1-[3,4,6-trihydroxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
(hydroxymethyl)oxan-2-ylJoxyphenyllethanone. It is classified as an acetophenone glucoside,
consisting of an acetophenone aglycone moiety linked to a glucose unit.

The structural details and physicochemical properties of Lalioside are summarized in the table
below.
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Identifier Value Source

1-[3,4,6-trihydroxy-2-
[(2S,3R,4S,5S,6R)-3,4,5-

IUPAC Name trihydroxy-6- [1]
(hydroxymethyl)oxan-2-
ylJoxyphenyllethanone

Molecular Formula C14H18010 [1][2]
Molecular Weight 346.29 g/mol [11[2]
CAS Number 116964-03-5 [11[2]
PubChem CID 189452 [1]
InChi Key ZLGYDHODHCRHMW- 2]

WHFNTLTKSA-N

CC(=0)C1=C(C(=C(C=C10)O
Canonical SMILES )O)OC2C(C(C(C(02)CO)0)0)  N/A
o)

Natural Occurrence

Lalioside has been identified and isolated from several plant species, indicating its distribution
across different botanical families. Notable sources include:

« llex paraguariensis (Yerba Maté)[2]
e Lawsonia inermis (Henna)[2]
o Nymphaea nouchali (Water Lily)[2]

The presence of Lalioside in these traditionally used medicinal plants suggests its potential
contribution to their therapeutic effects.

Experimental Protocols
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The isolation and structural elucidation of Lalioside involve a series of chromatographic and
spectroscopic techniques. A general workflow is outlined below.

General Experimental Workflow

Caption: General workflow for the isolation and characterization of Lalioside.

Detailed Methodologies

Plant Material and Extraction: Dried and powdered plant material (e.g., leaves) is extracted with
a polar solvent such as methanol or ethanol at room temperature. The resulting crude extract is
then concentrated under reduced pressure.

Fractionation: The crude extract is suspended in water and subjected to sequential liquid-liquid
partitioning with solvents of increasing polarity, typically ethyl acetate and n-butanol, to
separate compounds based on their polarity.

Chromatographic Purification: The n-butanol fraction, which is generally enriched with
glycosides, is subjected to multiple steps of column chromatography. This may include silica
gel chromatography followed by size-exclusion chromatography (e.g., Sephadex LH-20) to
remove pigments and other impurities. Final purification is often achieved using preparative
High-Performance Liquid Chromatography (HPLC) with a C18 column.

Structural Elucidation: The structure of the isolated pure compound is determined using a
combination of spectroscopic and spectrometric techniques:

o Mass Spectrometry: High-Resolution Electrospray lonization Mass Spectrometry (HRESIMS)
is used to determine the exact molecular weight and elemental composition. For Lalioside, a
prominent ion peak at m/z 347.0976 [M+H]"* is observed, which corresponds to the
molecular formula C14H18010.[2]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
o H NMR: Provides information on the number and chemical environment of protons.

o 13C NMR: Provides information on the number and types of carbon atoms.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1674333?utm_src=pdf-body
https://www.benchchem.com/product/b1674333?utm_src=pdf-body
https://www.benchchem.com/product/b1674333?utm_src=pdf-body
https://www.benchchem.com/product/b1674333
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the
connectivity between protons and carbons, confirming the structure of the acetophenone
aglycone and the glucose moiety, and determining the point of glycosylation.

Biological Activity and Signaling Pathways

Currently, there is limited publicly available information specifically detailing the biological
activities and associated signaling pathways of Lalioside. The research on this specific
compound is still in its early stages. However, based on its structural class as a phenolic
glycoside, potential areas for future investigation could include antioxidant, anti-inflammatory,
and antimicrobial activities, as these are common properties of related compounds.

Quantitative Data

At present, there is a lack of extensive quantitative biological data for Lalioside in the public
domain. As research progresses, it is anticipated that data on its efficacy in various biological
assays (e.g., ICso, MIC values) will become available.

Conclusion

Lalioside is a well-characterized phenolic glycoside with a defined chemical structure. While its
biological activities are not yet extensively studied, its presence in medicinal plants suggests
potential pharmacological relevance. This guide provides a solid foundation for researchers
interested in exploring the therapeutic potential of Lalioside, offering detailed information on its
structure and established methods for its isolation and identification. Further investigation into
its biological properties is warranted to unlock its full potential in drug discovery and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Lalioside | C14H18010 | CID 189452 - PubChem [pubchem.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1674333?utm_src=pdf-body
https://www.benchchem.com/product/b1674333?utm_src=pdf-body
https://www.benchchem.com/product/b1674333?utm_src=pdf-body
https://www.benchchem.com/product/b1674333?utm_src=pdf-body
https://www.benchchem.com/product/b1674333?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Lalioside
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 2. Lalioside | 116964-03-5 | Benchchem [benchchem.com]

 To cite this document: BenchChem. [In-Depth Technical Guide to Lalioside: Structure,
Properties, and Biological Significance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674333#what-is-the-chemical-structure-of-lalioside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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